1-(4-(2-(Ethoxymethoxy)propan-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone

• Molecular Formula: C20H31BO5
• Molecular Weight: 362.3 g/mol
• IUPAC Name: 1-[4-[2-(ethoxymethoxy)propan-2-yl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• InChI: InChI=1S/C20H31BO5/c1-9-23-13-24-18(3,4)16-11-10-15(14(2)22)12-17(16)21-25-19(5,6)20(7,8)26-21/h10-12H,9,13H2,1-8H3
• InChI Key: ZPYGYTRCXOELFS-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)C(=O)C)C(C)(C)OCOCC

Description

1-(4-(2-(Ethoxymethoxy)propan-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone is a useful research compound. Its molecular formula is C20H31BO5 and its molecular weight is 362.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(2,5-bis(2-(ethoxymethoxy)propan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (510 mg) in THF (15 mL) was added 6 N HCl (3.8 mL). The reaction mixture was stirred at rt for 5 h, and extracted with DCM (200 mL×2). The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated under reduced pressure. The residue was purified by Combiflash to give 6-(2-hydroxypropan-2-yl)-3,3-dimethylbenzo-[c][1,2]oxaborol-1(3H)-ol [112 mg, yield 45% (2 steps, step 5 and 6)] as a white solid. 1H NMR (400 MHz, DMSO-d6) δ 8.93 (s, 1H), 7.77 (s, 1H), 7.57 (d, J=8.0 Hz, 1H), 7.32 (d, J=8.0 Hz, 1H), 4.98 (s, 1H), 1.43 (s, 12H) ppm; HPLC purity: 94.6% at 220 nm and 100% at 254 nm; MS: m/z=203.1 (M−17, ESI+).